Cas no 1087796-45-9 (2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: 2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1087796-45-9
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 5444750
• Update Time: 2025-05-21

2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• 2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C14H13N5O3/c1-22-10-4-2-9(3-5-10)11-6-12-14(21)18(7-13(15)20)16-8-19(12)17-11/h2-6,8H,7H2,1H3,(H2,15,20)
• InChI Key： KYUMVJGGSOXCLE-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C(=O)C2=CC(C3=CC=C(OC)C=C3)=NN2C=N1

Additional information on 2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Compound CAS No. 1087796-45-9: 2-[2-(4-Methoxyphenyl)-4-Oxo-4H,5H-Pyrazolo[1,5-d][1,2,4]triazin-5-yl]Acetamide

The compound with CAS No. 1087796-45-9, named 2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide, is a highly specialized organic compound with a complex heterocyclic structure. This compound belongs to the class of pyrazolo-triazine derivatives, which have gained significant attention in recent years due to their potential applications in drug discovery and material science. The molecule features a pyrazolo[1,5-d][1,2,4]triazine core fused with a methoxy-substituted phenyl group and an acetamide side chain. Such structural complexity makes it a promising candidate for various biological and chemical studies.

Recent studies have highlighted the antitumor activity of pyrazolo-triazine derivatives, particularly in targeting specific oncogenic pathways. For instance, research published in 2023 demonstrated that CAS No. 1087796-45-9 exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel anticancer therapies. Moreover, the methoxyphenyl group in the molecule contributes to enhanced solubility and bioavailability, making it more amenable for pharmacological applications.

From a synthetic perspective, the preparation of CAS No. 1087796-45-9 involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. The incorporation of the acetamide group is critical for stabilizing the overall structure and enhancing its interaction with biological targets. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

In terms of structural characterization, modern analytical tools like NMR spectroscopy and X-ray crystallography have been instrumental in confirming the molecular architecture of this compound. These studies have revealed that the molecule adopts a rigid conformation due to the fused ring system and hydrogen bonding interactions within the structure. Such rigidity is advantageous for maintaining specific bioactive conformations required for target binding.

Looking ahead, the exploration of CAS No. 1087796-45-9 continues to expand into areas such as neurodegenerative disease modeling and enzyme inhibition studies. Preliminary results suggest that this compound may possess neuroprotective properties by modulating key enzymes associated with Alzheimer's disease. Furthermore, its application in materials science is being investigated for potential use in organic electronics due to its unique electronic properties derived from the heterocyclic framework.

In conclusion, CAS No. 1087796-45-9, or 2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its intricate structure and promising biological profiles make it a focal point for ongoing research aimed at advancing therapeutic interventions and material innovations.